Cas no 1806323-03-4 (Methyl 3-cyano-5-nitro-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 3-cyano-5-nitro-2-(trifluoromethyl)benzoate
• CAS No: 1806323-03-4
• MF: C₁₀H₅F₃N₂O₄
• MW: 274.152912855148
• CID: 4795727
• Update Time: 2025-07-31

Methyl 3-cyano-5-nitro-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-nitro-2-(trifluoromethyl)benzoate

• Inchi： 1S/C10H5F3N2O4/c1-19-9(16)7-3-6(15(17)18)2-5(4-14)8(7)10(11,12)13/h2-3H,1H3
• InChI Key： SXYSGYKBSCBXIA-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CC(=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 423
• XLogP3: 2.2
• Topological Polar Surface Area: 95.9